Cas no 2309550-84-1 (1-(1,3-thiazol-2-yl)-4-6-(trifluoromethyl)pyridine-3-carbonylpiperazin-2-one)
1-(1,3-thiazol-2-yl)-4-6-(trifluoromethyl)pyridine-3-carbonylpiperazin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(1,3-thiazol-2-yl)-4-6-(trifluoromethyl)pyridine-3-carbonylpiperazin-2-one
- AKOS040705437
- 1-(thiazol-2-yl)-4-(6-(trifluoromethyl)nicotinoyl)piperazin-2-one
- 2309550-84-1
- 1-(1,3-thiazol-2-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]piperazin-2-one
- F6573-7988
-
- Inchi: 1S/C14H11F3N4O2S/c15-14(16,17)10-2-1-9(7-19-10)12(23)20-4-5-21(11(22)8-20)13-18-3-6-24-13/h1-3,6-7H,4-5,8H2
- InChI Key: NZKNMRHGWQKVKY-UHFFFAOYSA-N
- SMILES: S1C=CN=C1N1C(CN(C(C2C=NC(C(F)(F)F)=CC=2)=O)CC1)=O
Computed Properties
- Exact Mass: 356.05548127g/mol
- Monoisotopic Mass: 356.05548127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 505
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 94.6Ų
1-(1,3-thiazol-2-yl)-4-6-(trifluoromethyl)pyridine-3-carbonylpiperazin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6573-7988-2μmol |
1-(1,3-thiazol-2-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]piperazin-2-one |
2309550-84-1 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6573-7988-5μmol |
1-(1,3-thiazol-2-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]piperazin-2-one |
2309550-84-1 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6573-7988-10μmol |
1-(1,3-thiazol-2-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]piperazin-2-one |
2309550-84-1 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6573-7988-20μmol |
1-(1,3-thiazol-2-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]piperazin-2-one |
2309550-84-1 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6573-7988-1mg |
1-(1,3-thiazol-2-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]piperazin-2-one |
2309550-84-1 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6573-7988-2mg |
1-(1,3-thiazol-2-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]piperazin-2-one |
2309550-84-1 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6573-7988-3mg |
1-(1,3-thiazol-2-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]piperazin-2-one |
2309550-84-1 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6573-7988-4mg |
1-(1,3-thiazol-2-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]piperazin-2-one |
2309550-84-1 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6573-7988-5mg |
1-(1,3-thiazol-2-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]piperazin-2-one |
2309550-84-1 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6573-7988-10mg |
1-(1,3-thiazol-2-yl)-4-[6-(trifluoromethyl)pyridine-3-carbonyl]piperazin-2-one |
2309550-84-1 | 10mg |
$118.5 | 2023-09-07 |
1-(1,3-thiazol-2-yl)-4-6-(trifluoromethyl)pyridine-3-carbonylpiperazin-2-one Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on 1-(1,3-thiazol-2-yl)-4-6-(trifluoromethyl)pyridine-3-carbonylpiperazin-2-one
Introduction to 1-(1,3-thiazol-2-yl)-4-6-(trifluoromethyl)pyridine-3-carbonylpiperazin-2-one (CAS No. 2309550-84-1)
1-(1,3-thiazol-2-yl)-4-6-(trifluoromethyl)pyridine-3-carbonylpiperazin-2-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2309550-84-1, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key features, including a thiazole ring, a pyridine moiety, and a piperazine scaffold, which collectively contribute to its potential biological activity.
The presence of a trifluoromethyl group at the 6-position of the pyridine ring is particularly noteworthy, as this substitution pattern is frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. The combination of these structural elements suggests that this compound may exhibit multifaceted interactions with biological targets, making it a valuable asset in the quest for novel therapeutic agents.
In recent years, there has been a growing interest in the development of heterocyclic compounds for their diverse pharmacological applications. Thiazole derivatives, in particular, have shown considerable promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer treatments. The incorporation of a thiazole ring into the molecular framework of 1-(1,3-thiazol-2-yl)-4-6-(trifluoromethyl)pyridine-3-carbonylpiperazin-2-one not only enhances its structural complexity but also opens up possibilities for unique biological interactions.
The piperazine moiety is another critical component of this compound that contributes to its potential pharmacological activity. Piperazine derivatives are well-known for their role as central nervous system (CNS) active agents and have been utilized in the treatment of conditions such as depression, anxiety, and epilepsy. The presence of piperazine in this compound may endow it with properties that make it suitable for therapeutic applications in these areas.
Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of novel compounds for their biological potential. These tools have enabled researchers to predict the binding affinity and mode of action of molecules like 1-(1,3-thiazol-2-yl)-4-6-(trifluoromethyl)pyridine-3-carbonylpiperazin-2-one with unprecedented accuracy. By leveraging these technologies, scientists can accelerate the drug discovery process and identify promising candidates for further experimental validation.
The synthesis of 1-(1,3-thiazol-2-yl)-4-6-(trifluoromethyl)pyridine-3-carbonylpiperazin-2-one involves a series of carefully orchestrated chemical reactions that highlight the expertise required in medicinal chemistry. The synthesis typically begins with the preparation of key intermediates such as 1,3-thiazole derivatives and trifluoromethyl-substituted pyridines. These intermediates are then coupled through condensation reactions to form the core structure of the compound. Subsequent functionalization steps are employed to introduce the piperazine moiety and other necessary substituents.
The role of spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is crucial in confirming the structural integrity of synthetic products. These analytical methods provide detailed information about the molecular structure and purity of the compound, ensuring that it meets the stringent requirements for further biological testing.
In vitro studies have begun to explore the potential biological activity of 1-(1,3-thiazol-2-yl)-4-6-(trifluoromethyl)pyridine-3-carbonylpiperazin-2-one. Initial findings suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to various diseases. For instance, preliminary data indicate that it may interact with enzymes involved in metabolic pathways or receptors associated with neurological disorders. These early results are encouraging and warrant further investigation into its therapeutic potential.
The impact of fluorine substitution on the pharmacological properties of heterocyclic compounds has been extensively studied. The introduction of a trifluoromethyl group can significantly alter the electronic properties of a molecule, leading to enhanced binding affinity and improved pharmacokinetic profiles. This phenomenon is particularly relevant for 1-(1,3-thiazol-2-yl)-4-6-(trifluoromethyl)pyridine-3-carbonylpiperazin-2-one, where the trifluoromethyl group may play a crucial role in determining its biological activity.
The development of new drug candidates is often hampered by challenges such as poor solubility, low bioavailability, and rapid metabolism. Strategies to overcome these issues include chemical modifications aimed at improving solubility and stability while maintaining or enhancing biological activity. The structural features of 1-(1,3-thiazol-2-yl)-4-6-(trifluoromethyl)pyridine-3-carbonylpiperazin-2-one provide opportunities for such modifications, which could lead to more effective therapeutic agents.
The integration of machine learning algorithms into drug discovery pipelines has revolutionized the way new compounds are identified and optimized. These algorithms can analyze vast datasets to identify patterns and relationships between chemical structures and biological activities. By leveraging machine learning predictions alongside traditional experimental approaches, researchers can more efficiently navigate the complex landscape of drug development.
The future prospects for 1-(1,3-thiazol-2-yl)-4-6-(trifluoromethyl)pyridine-3-carbonylpiperazin-2-one are promising given its unique structural features and potential biological activity. Further research is needed to fully elucidate its mechanism of action and explore its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in advancing this compound from laboratory research to clinical development.
In conclusion, 1-(1,3-thiazol-2-ylyl)-4'-6-trifluoromethylpyridine-3'-carbonylpiperazin--~one, with CAS number 2309550'84'-'11, represents an exciting opportunity in pharmaceutical chemistry. Its innovative design holds promise for addressing unmet medical needs through targeted therapy. As research continues to uncover new insights into its properties and potential applications,this compound, it is poised to make significant contributions to future advancements in medicine.
2309550-84-1 (1-(1,3-thiazol-2-yl)-4-6-(trifluoromethyl)pyridine-3-carbonylpiperazin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)